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Compound of Interest

Compound Name: 8-(Bromomethyl)quinoline

CAS No.: 7496-46-0

Cat. No.: B1267487

Get Quote

Androstenedione (systematically named androst-4-ene-3,17-dione) is an endogenous steroid

hormone that serves as a critical metabolic intermediate in the biosynthesis of androgens and

estrogens[6][11]. Produced primarily in the adrenal glands and the gonads (testes and ovaries),

it is the direct precursor to both testosterone and estrone[12][13]. While possessing weak

androgenic activity itself, its physiological significance is predominantly defined by its role as a

prohormone[6][12]. Its central position in the steroidogenic pathway makes it a key molecule of

interest in endocrinology, reproductive biology, and the study of various pathological conditions,

including hormone-sensitive cancers and congenital adrenal hyperplasia[14][15][16].

Physicochemical Properties
A clear understanding of a compound's physical and chemical properties is fundamental for its

application in research, including formulation, storage, and analytical method development.
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Property Value Reference(s)

CAS Number 63-05-8 [6][7][8]

Molecular Formula C₁₉H₂₆O₂ [8][9]

Molecular Weight 286.41 g/mol [7][8]

IUPAC Name

(8R,9S,10R,13S,14S)-10,13-

dimethyl-

2,6,7,8,9,11,12,14,15,16-

decahydro-1H-

cyclopenta[a]phenanthrene-

3,17-dione

[6]

Synonyms

4-Androstene-3,17-dione,

Androstenedione, 17-

Ketotestosterone

[6][8][9]

Appearance
Solid, needles from acetone or

crystals from hexane
[9]

Melting Point 170-171 °C [9]

Solubility

Practically insoluble in water

(57.28 mg/L at 25°C). Soluble

in chloroform, slightly soluble

in ethanol and methanol.

[7][9][14]

logP 2.7 - 2.93 [14][17]

Storage Temperature
Controlled Substance, -20°C

Freezer
[9]

Biosynthesis and Metabolism: The Steroidogenic
Crossroads
Androstenedione is synthesized via two primary pathways within the adrenal glands and

gonads, a process governed by specific enzymes and hormonal signals like

adrenocorticotropic hormone (ACTH) and gonadotropins[6][12][18].
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Primary Pathway (from DHEA): This pathway begins with 17α-hydroxypregnenolone, which is

converted to dehydroepiandrosterone (DHEA) by the enzyme 17,20-lyase. DHEA is then

converted to androstenedione by the action of 3β-hydroxysteroid dehydrogenase (3β-HSD)[6]

[18].

Secondary Pathway (from 17α-hydroxyprogesterone): Alternatively, 17α-hydroxyprogesterone,

a precursor in the synthesis of cortisol, can be directly converted to androstenedione by 17,20-

lyase[6][18]. This pathway highlights the intricate connections within the steroid hormone

synthesis network.

Once synthesized, androstenedione is released into the bloodstream and acts as a substrate

for two critical enzymes that determine the androgen-to-estrogen balance:

17β-Hydroxysteroid Dehydrogenase (17β-HSD): Converts androstenedione to

testosterone[6][19].

Aromatase (CYP19A1): Converts androstenedione to estrone, which can then be converted

to estradiol[6][19][20].
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Fig. 1: Key pathways of Androstenedione synthesis and its subsequent conversion.

Mechanism of Action and Biological Role
Androstenedione's primary role is that of a prohormone. However, it also exhibits weak intrinsic

androgenic activity by binding to the androgen receptor (AR)[6][21][22]. Studies have shown
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that androstenedione can induce AR nuclear translocation and promote myogenesis (muscle

cell formation) in vitro, although its affinity for the AR is lower than that of testosterone[21][22].

The majority of its biological effects are mediated through its conversion to more potent

hormones:

Testosterone: The principal male sex hormone, responsible for the development of male

reproductive tissues and promoting secondary sexual characteristics. It has significant

anabolic effects, such as increasing muscle mass and bone density[13][19].

Estrone and Estradiol: Estrogens are the primary female sex hormones, crucial for the

development and regulation of the female reproductive system and secondary sexual

characteristics[6][20].

This conversion process is tissue-specific and depends on the local expression of 17β-HSD

and aromatase enzymes. For instance, in adipose tissue, aromatase activity is significant,

leading to a higher conversion of androstenedione to estrone[6].
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Fig. 2: Androstenedione's dual action as a weak AR agonist and a prohormone.
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Safety and Toxicological Profile
The use of androstenedione as an over-the-counter supplement, promoted for enhancing

athletic performance, has raised significant safety concerns[13][15]. In the United States, it is

classified as a Schedule III controlled substance and is banned by major athletic

organizations[15].

GHS Hazard Classification:

Hazard Class Category Hazard Statement Reference(s)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[7][17][23]

Carcinogenicity 2
H351: Suspected of

causing cancer
[17][23]

Reproductive Toxicity 1A / 1B

H360: May damage

fertility or the unborn

child

[17][23]

Effects on or via

lactation
-

H362: May cause

harm to breast-fed

children

[17][23]

Hazardous to the

aquatic environment,

Acute Hazard

2
H401: Toxic to aquatic

life
[17][23]

Health Effects of Overexposure: Excess intake of androstenedione can disrupt the body's

natural hormonal balance. The resulting elevated levels of testosterone and estrogen can lead

to a range of adverse effects[12][15]:

In Men: Gynecomastia (breast development), testicular atrophy, and an increased risk of

prostate cancer[12][15].

In Women: Hirsutism (excess body and facial hair), amenorrhea (cessation of periods), acne,

and changes to genitalia[12].
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General: Increased risk of hormone-sensitive cancers (breast, pancreatic), and potential

adverse cardiovascular effects[15].

Handling and Experimental Protocols
Due to its high physiological activity and hazardous classifications, androstenedione must be

handled with appropriate care in a laboratory setting.

Standard Handling Procedures:

Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation of dust.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles[7][17].

Lab Coat: A standard lab coat is required.

Respiratory Protection: For operations generating significant dust, a NIOSH-approved

respirator (e.g., N95) is recommended[24].

Storage: Store in a tightly sealed container in a cool, dry, and locked location as per its

controlled substance status[9][17].

Disposal: Dispose of waste material in accordance with local, regional, and national

regulations. Do not mix with other waste[17].

Experimental Protocol: Quantification by HPLC

This is a generalized protocol for the analysis of androstenedione, which may require

optimization based on the specific matrix and instrumentation.

Standard Preparation: Prepare a stock solution of androstenedione in a suitable solvent

(e.g., acetonitrile or methanol). Create a series of calibration standards by serial dilution.
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Sample Preparation (e.g., from plasma):

Perform a liquid-liquid extraction or solid-phase extraction (SPE) to isolate steroids and

remove interfering substances.

Evaporate the solvent under a stream of nitrogen.

Reconstitute the dried extract in the mobile phase.

HPLC Analysis:

Column: C18 reversed-phase column (e.g., 5 µm, 250 x 4.6 mm)[25].

Mobile Phase: An isocratic or gradient mixture of acetonitrile and water (e.g., 60:40 v/v),

potentially with a modifier like 0.1% phosphoric acid[25].

Flow Rate: 1.0 mL/min[25].

Detection: UV detection at approximately 240 nm[25][26].

Injection Volume: 10-20 µL.

Data Analysis: Quantify the androstenedione concentration in the sample by comparing its

peak area to the calibration curve generated from the standards.
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Fig. 3: A conceptual workflow for the quantification of Androstenedione.
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Conclusion
Androstenedione (CAS 63-05-8) is a pivotal steroid prohormone at the heart of androgen and

estrogen biosynthesis. Its dual role as a precursor to testosterone and estrone makes it a

molecule of immense interest in endocrinological research and drug development. While its

potential for misuse as a performance-enhancing supplement has led to its regulation, its study

remains crucial for understanding steroid metabolism and pathology. Researchers and

laboratory personnel must be cognizant of its significant physiological activity and adhere to

strict safety protocols during handling, storage, and disposal to mitigate the risks associated

with this potent compound.
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